4,15-Dioxo-5,8,11,14-tetraazaoctadeca-2,16-diene-1,18-dioic acid

• CAS No.: 745017-27-0
• Molecular Formula: C14H22N4O6
• Molecular Weight: 342.35 g/mol
• IUPAC Name: 4-[2-[2-[2-(3-carboxyprop-2-enoylamino)ethylamino]ethylamino]ethylamino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C14H22N4O6/c19-11(1-3-13(21)22)17-9-7-15-5-6-16-8-10-18-12(20)2-4-14(23)24/h1-4,15-16H,5-10H2,(H,17,19)(H,18,20)(H,21,22)(H,23,24)
• InChI Key: YGNIPBZARLPXOO-UHFFFAOYSA-N
• Canonical SMILES: C(CNCCNC(=O)C=CC(=O)O)NCCNC(=O)C=CC(=O)O

Description

4,15-Dioxo-5,8,11,14-tetraazaoctadeca-2,16-diene-1,18-dioic acid is a complex organic compound characterized by its unique structure, which includes multiple oxo and aza groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,15-Dioxo-5,8,11,14-tetraazaoctadeca-2,16-diene-1,18-dioic acid typically involves multi-step organic reactions. One common method includes the reaction of specific dicarboxylic acids with amines under controlled conditions to form the desired product. The reaction conditions often require precise temperature control and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process includes continuous monitoring of reaction parameters such as temperature, pressure, and pH to optimize the yield. Industrial methods also focus on minimizing by-products and ensuring the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4,15-Dioxo-5,8,11,14-tetraazaoctadeca-2,16-diene-1,18-dioic acid undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, commonly using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Substitution Reagents: Halogens, alkylating agents

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

4,15-Dioxo-5,8,11,14-tetraazaoctadeca-2,16-diene-1,18-dioic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of polymers, coatings, and other materials.

Mechanism of Action

The mechanism of action of 4,15-Dioxo-5,8,11,14-tetraazaoctadeca-2,16-diene-1,18-dioic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (2Z,16Z)-4,15-Dioxo-8,11-dioxa-5,14-diazaoctadeca-2,16-diene-1,18-dioic acid
• (2E,16E)-4,15-Dioxo-5,8,11,14-tetraazaoctadeca-2,16-diene-1,18-dioic acid

Uniqueness

4,15-Dioxo-5,8,11,14-tetraazaoctadeca-2,16-diene-1,18-dioic acid is unique due to its specific arrangement of oxo and aza groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications in various fields of research.